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Compound of Interest

Compound Name: Naproxen Methyl Ester

Cat. No.: B124880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

characterization of naproxen methyl ester, a key derivative of the widely used non-steroidal

anti-inflammatory drug (NSAID), naproxen. This document is intended to serve as a technical

resource, offering detailed data and methodologies for scientific applications.

Core Chemical Properties
Naproxen methyl ester, systematically named methyl (2S)-2-(6-methoxynaphthalen-2-

yl)propanoate, is the methyl ester derivative of naproxen. It is often utilized as a reference

standard, a synthetic intermediate, or a prodrug in pharmaceutical research.[1] Its chemical

and physical properties are summarized below.

Chemical Identifiers
A comprehensive list of identifiers for naproxen methyl ester is provided in the table below,

facilitating its unambiguous identification in literature and databases.
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Identifier Value

CAS Number 26159-35-3[2]

Molecular Formula C₁₅H₁₆O₃[2][3][4]

Molecular Weight 244.29 g/mol [3][4]

IUPAC Name
methyl (2S)-2-(6-methoxynaphthalen-2-

yl)propanoate[4]

Synonyms
(S)-Naproxen Methyl Ester, Naproxen Impurity

E[4]

InChI

InChI=1S/C15H16O3/c1-10(15(16)18-3)11-4-5-

13-9-14(17-2)7-6-12(13)8-11/h4-10H,1-

3H3/t10-/m0/s1[4]

InChIKey ZFYFBPCRUQZGJE-JTQLQIEISA-N[4]

SMILES C--INVALID-LINK--C(=O)OC[4]

Physicochemical Properties
The key physicochemical properties of naproxen methyl ester are detailed in the following

table. These parameters are crucial for its handling, formulation, and analysis.

Property Value

Appearance White to off-white powder or crystals[1]

Melting Point 75 °C[3], 87 °C

Boiling Point 358.7 ± 17.0 °C (Predicted)[3]

Density 1.122 ± 0.06 g/cm³ (Predicted)[3]

Solubility
Soluble in chloroform, methanol, and

dichloromethane (DCM).[1][3]

Optical Activity [α]/D +72.0 to +84.0° (c = 0.1 in chloroform)

LogP (Octanol/Water) 3.125 (Calculated)[5]
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Spectral Data
Spectral data is fundamental for the structural elucidation and purity assessment of naproxen
methyl ester.

Spectral Data Key Features

¹H-NMR (400 MHz, CDCl₃)

δ (ppm): 7.68 (dd, J = 8.4 Hz, 2H), 7.65 (s, 1H),

7.39 (dd, J = 2.0 Hz, 1H), 7.13 (dd, 1H), 7.10

(bs, 1H), 3.88 (s, 3H), 3.66 (s, 3H), 1.58 (d, 3H)

[6]

¹³C-NMR (101 MHz, CDCl₃)

δ (ppm): 175.0, 148.1, 145.6, 143.0, 142.9,

136.9, 126.7, 125.7, 123.9, 123.8, 120.3, 120.2,

57.8, 52.3, 45.5, 18.6[7]

Mass Spectrometry (GC-MS)
Key m/z peaks at 185 (Top Peak), 244 (2nd

Highest), and 170 (3rd Highest)[8]

Infrared (IR, KBr, cm⁻¹) 2973, 1738, 1605, 1176.81[6]

Experimental Protocols
Synthesis of Naproxen Methyl Ester via Fischer
Esterification
This protocol describes a common method for the synthesis of naproxen methyl ester from

naproxen.

Materials:

Naproxen

Absolute Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Dichloromethane (DCM)
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1% Sodium Hydroxide (NaOH) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Round bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary

evaporator.

Procedure:

Reaction Setup: To a 250 mL round bottom flask, add naproxen (e.g., 10 g, 0.043 mol) and

absolute methanol (70 mL).[9] Stir the mixture until the naproxen is fully dissolved. A gentle

warming may be applied to facilitate dissolution.[9]

Acid Catalysis: Cool the solution to approximately -10 °C using an ice-salt bath.[9] Cautiously

add concentrated sulfuric acid (e.g., 1-10 mL) dropwise while maintaining continuous stirring.

[6][9]

Reflux: Attach a condenser to the flask and reflux the reaction mixture at approximately 80

°C for 2-4 hours with constant stirring.[6][9] The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).[6]

Quenching and Neutralization: After the reaction is complete, cool the mixture to room

temperature.[9] The reaction can be quenched by adding dichloromethane (3x30 mL) and

1% NaOH solution.[6] Alternatively, the cooled solution can be poured over cold water,

followed by the addition of a saturated sodium bicarbonate solution to neutralize any

remaining acid, which will result in the precipitation of the crude product.[9]

Extraction and Purification: If using the DCM extraction method, transfer the mixture to a

separatory funnel. Separate the organic layer, wash it with water (3x30 mL), and dry it over

anhydrous MgSO₄.[6] Filter the drying agent and evaporate the solvent under reduced

pressure using a rotary evaporator to yield the crude naproxen methyl ester.[6] The crude

product can be further purified by column chromatography on silica gel using a hexane-ethyl

acetate solvent system (e.g., 9:1 v/v).[6]

Characterization Workflow
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The identity and purity of the synthesized naproxen methyl ester should be confirmed using a

combination of analytical techniques.

Protocol:

Purity Assessment: Analyze the purity of the synthesized compound using High-Performance

Liquid Chromatography (HPLC).

Structural Verification:

Record the ¹H and ¹³C NMR spectra to confirm the molecular structure.[6][7]

Obtain a mass spectrum to verify the molecular weight.[8]

Record the infrared (IR) spectrum to identify characteristic functional groups, such as the

ester carbonyl stretch.[6]

Physicochemical Characterization:

Determine the melting point of the purified solid.[3]

Measure the optical rotation to confirm the stereochemistry.

Visualizations
Synthesis of Naproxen Methyl Ester
The following diagram illustrates the Fischer esterification reaction for the synthesis of

naproxen methyl ester from naproxen.
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Figure 1: Synthesis of Naproxen Methyl Ester
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Caption: Fischer esterification of naproxen to its methyl ester.

Experimental Workflow for Characterization
This diagram outlines the typical workflow for the characterization of synthesized naproxen
methyl ester.
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Figure 2: Characterization Workflow
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Caption: Workflow for the characterization of naproxen methyl ester.

Naproxen's Mechanism of Action: COX Inhibition
Pathway
Naproxen, the parent compound of naproxen methyl ester, exerts its anti-inflammatory effects

by inhibiting cyclooxygenase (COX) enzymes. This pathway is fundamental to its therapeutic

action.
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Figure 3: COX Inhibition Pathway
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Caption: Naproxen inhibits COX-1 and COX-2 enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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